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Compound of Interest

Compound Name: 2-Amino-3-methoxybenzaldehyde

Cat. No.: B112917

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-3-methoxybenzaldehyde, with CAS number 70127-96-7, is an aromatic organic
compound that serves as a valuable and versatile building block in chemical synthesis.[1] Its
structure, featuring an aldehyde, a primary amine, and a methoxy group on a benzene ring,
allows for diverse chemical transformations. This makes it a crucial intermediate in the
production of a wide range of complex molecules, particularly in the pharmaceutical and fine
chemical industries.[1] Its applications extend to the synthesis of heterocyclic compounds,
potential drug candidates, dyes, and perfumes.[1]

Physicochemical Properties

The fundamental physical and chemical properties of 2-Amino-3-methoxybenzaldehyde are
summarized below.
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Property Value Source(s)
CAS Number 70127-96-7 [1][2][3]
Molecular Formula CsHsNO2 [1][4]
Molecular Weight 151.16 g/mol [1114]

Dark amber colored oily
Appearance _ _ [2][5]
substance / Light yellow solid

Purity 95% (as synthesized) [2]
3-Methoxy-2-
Synonyms aminobenzaldehyde, o- [1114]

anisaldehyde-2-amine

Spectroscopic Data

Detailed experimental spectroscopic data for 2-Amino-3-methoxybenzaldehyde (CAS 70127-
96-7) is not widely available in the public domain. However, analysis of structurally related
compounds can provide insights into expected spectral characteristics. For definitive
identification, experimental analysis of a pure sample is required.

Note: The following table presents data for a structurally similar compound, 2-hydroxy-3-
methoxybenzaldehyde, for reference purposes.
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Spectroscopic Data for (E,E)-2-hydroxy-3-
methoxybenzaldehyde azine

A singlet at 3.83 ppm is assigned to the —OCHs
protons. Multiplet signals between 6.87-7.29
m correspond to aromatic protons. The
1H NMR PP _ P P _
azomethine group (-CH=N-) signal appears at
8.97 ppm, and the hydroxyl (—OH) proton signal

is found at 10.85 ppm.[6]

A broad band at 3470 cm~! is assigned to the —
OH group. Phenyl group signals appear around
IR (cm-1) 3000 cm~1. A strong peak at 1615 cm™?
corresponds to the C=N stretching vibration.
The C-O bending vibration is observed at 1257

cm~L[6]

The molecular ion peak [M]* for the azine
M s m/2) derivative appears at m/z 300.[6] Key
ass Spec (m/z
P fragmentation peaks are observed at m/z 283,

150, 135, 80, and 52.[6]

Synthesis

2-Amino-3-methoxybenzaldehyde is typically synthesized via the reduction of its nitro
precursor, 3-methoxy-2-nitrobenzaldehyde.
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Reagents

Starting Material

Iron Powder (Fe)
Acetic Acid (AcOH)
Ethanol (EtOH)

Conc. HCI (cat.)
- /

3-Methoxy-2-nitrobenzaldehyde

Process

Y y

Reduction Reaction
(Reflux)

Yield: 64%
Purity: 95%

Final Broduct

y

2-Amino-3-methoxybenzaldehyde

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Amino-3-methoxybenzaldehyde.

Experimental Protocol: Reduction of 3-Methoxy-2-
nitrobenzaldehyde[2]

» Reaction Setup: A mixed solution of 3-methoxy-2-nitrobenzaldehyde (70 g, 386 mmol) in
acetic acid (100 mL) and absolute ethanol (400 mL) is prepared in a suitable reaction vessel.

» Addition of Reducing Agent: Iron powder (40 g) is added slowly to the stirred solution.

e Initiation: The reaction mixture is cooled using an ice bath, and concentrated hydrochloric
acid (1 mL) is added dropwise. The reaction is exothermic.
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e Reaction: After the initial exotherm subsides, the mixture is heated to reflux. The reaction

progress is monitored by LCMS and is typically complete after approximately 20 minutes.

o Workup (Filtration): The reaction mixture is cooled to room temperature and filtered.

o Workup (Extraction): The residue is dissolved in ethyl acetate (500 mL) and water (200 mL).

The solution is basified to a pH of approximately 5.0 with a 6 M NaOH solution. The mixture

is filtered through diatomaceous earth.

o Workup (Washing): The organic layer is separated and washed sequentially with saturated
NaHCOs solution (2 x 100 mL), water (2 x 100 mL), and brine (100 mL).

« |solation: The organic layer is dried over anhydrous Na=SOa, filtered, and the solvent is

evaporated to yield a dark amber colored oily substance.

» Final Product: The resulting oil is dried under vacuum to obtain 2-amino-3-
methoxybenzaldehyde with 95% purity and a 64% yield (37.2 g, 246 mmol).[2]

Applications in Research and Development

The unique arrangement of functional groups makes 2-Amino-3-methoxybenzaldehyde a

valuable precursor in various synthetic pathways.

-
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Caption: Major application areas of 2-Amino-3-methoxybenzaldehyde.

o Heterocyclic Chemistry: It is a key starting material for synthesizing various heterocyclic
compounds, such as benzimidazoles and benzothiazoles, which form the core of many
biologically active molecules.[1]

o Pharmaceutical Development: In the pharmaceutical industry, this compound serves as a
versatile precursor for the synthesis of diverse molecules with potential biological activity,
enabling the creation of libraries of compounds for drug discovery screening.[1]

e Fine Chemicals: Beyond pharmaceuticals, it is also employed in the preparation of dyes and
perfumes.[1]

Safety and Handling

A specific Safety Data Sheet (SDS) for 2-Amino-3-methoxybenzaldehyde (CAS 70127-96-7)
is not readily available. The information below is compiled from the SDS of closely related
compounds, such as 2-hydroxy-3-methoxybenzaldehyde and 2-amino-4-
methoxybenzaldehyde, and should be used as a guideline. A thorough risk assessment should
be conducted before handling.
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Hazard & Precautionary Information (Based
on Related Compounds)

Signal Word

Warning[5][7]

Hazard Statements

Harmful if swallowed.[5][7]Causes skin irritation.
[5]Causes serious eye irritation.[5]May cause

respiratory irritation.[5]

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[5][8]P280:
Wear protective gloves/protective clothing/eye
protection/face protection.[5][8]P302 + P352: IF
ON SKIN: Wash with plenty of soap and water.
[5]P305 + P351 + P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[5]P403 + P233: Store in a
well-ventilated place. Keep container tightly
closed.[5]P501: Dispose of contents/container to

an approved waste disposal plant.[5]

First-Aid Measures

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If

respiratory irritation occurs or if breathing is difficult, seek medical attention.[5][9]

» Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty

of soap and water.[5][9]

e Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes and get medical attention.[5]

[9]

 Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel

unwell.[5]

Handling and Storage
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« Handling: Use only in a well-ventilated area. Avoid contact with skin, eyes, and clothing. Do
not breathe dust or vapors. Wear appropriate personal protective equipment (PPE).[5][8]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. The
compound may be air-sensitive; storage under an inert atmosphere (e.g., nitrogen) is
recommended.[5][10]

Conclusion

2-Amino-3-methoxybenzaldehyde is a synthetically important intermediate with significant
utility in medicinal chemistry and materials science. Its straightforward synthesis from
commercially available precursors and the reactivity of its functional groups make it an
attractive starting point for the development of novel compounds. Proper handling and safety
precautions are essential when working with this chemical.
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Caption: Logical relationship of 2-Amino-3-methoxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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